Cas no 1361815-38-4 (3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl)
3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl
-
- Inchi: 1S/C13H7Cl3F2O/c14-8-4-7(5-9(15)6-8)10-2-1-3-11(16)12(10)19-13(17)18/h1-6,13H
- InChI Key: CURSFCQZBUGOKS-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1OC(F)F)C1C=C(C=C(C=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 283
- XLogP3: 6.5
- Topological Polar Surface Area: 9.2
3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011000682-250mg |
3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl |
1361815-38-4 | 97% | 250mg |
494.40 USD | 2021-07-05 | |
| Alichem | A011000682-500mg |
3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl |
1361815-38-4 | 97% | 500mg |
806.85 USD | 2021-07-05 | |
| Alichem | A011000682-1g |
3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl |
1361815-38-4 | 97% | 1g |
1,460.20 USD | 2021-07-05 |
3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl
Professional Introduction to Compound with CAS No. 1361815-38-4 and Product Name: 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl
The compound with the CAS number 1361815-38-4 and the product name 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl consists of a biphenyl core substituted with chloro and difluoromethoxy groups, which contribute to its distinct chemical properties and reactivity.
In recent years, there has been a growing interest in developing novel compounds that exhibit enhanced biological activity and improved pharmacokinetic profiles. The presence of multiple halogen atoms in the structure of 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl not only enhances its lipophilicity but also contributes to its ability to interact with biological targets more effectively. This feature makes it a promising candidate for further investigation in drug discovery and development.
One of the most compelling aspects of 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl is its potential application in the treatment of various diseases. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. For instance, studies have shown that derivatives of biphenyl compounds can interfere with the activity of enzymes such as kinases, which are often overexpressed in cancer cells. The specific substitution pattern in 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl may enhance its binding affinity to these targets, potentially leading to more effective therapeutic outcomes.
The synthesis of 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of chlorine and fluorine atoms at specific positions on the biphenyl ring requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these substitutions efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in producing complex molecules like 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl.
From a pharmacological perspective, the structural features of 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl contribute to its potential as a lead compound for drug development. The combination of chloro and difluoromethoxy groups enhances its interactions with biological macromolecules, thereby increasing its pharmacological activity. Additionally, these substituents improve metabolic stability, which is crucial for ensuring that the compound remains active within the body for an adequate duration. These attributes make 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl an attractive candidate for further preclinical and clinical investigations.
Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl at both molecular and cellular levels. Molecular modeling studies have been conducted to predict how this compound interacts with target proteins and enzymes. These simulations have provided valuable insights into its binding affinity and selectivity, which are critical factors in drug design. By leveraging computational tools, researchers can optimize the structure of 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl to enhance its therapeutic potential while minimizing off-target effects.
The future prospects for 3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl are promising, with ongoing research aimed at exploring its applications in various therapeutic domains. Clinical trials are being planned to evaluate its efficacy and safety profile in human subjects. These trials will provide critical data on how this compound performs in real-world settings compared to existing treatments. Furthermore, researchers are investigating ways to develop derivatives of 3 '-Chloro - 35 - dich lor o - 2' - dif luoro meth oxy - bip hen yl that could offer even greater therapeutic benefits.
In conclusion, 1361815 - 38 - 4 and its corresponding product name, 33' - Chlor o - 35 - dich lor o - 22' - dif luoro meth oxy - bip hen yl, represent a significant advancement in chemical pharmaceutical research. The unique structural features and potential applications make this compound a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its properties and mechanisms of action, 1361815 - 38 - 4 and related derivatives hold promise for addressing unmet medical needs across multiple disease areas.
1361815-38-4 (3'-Chloro-3,5-dichloro-2'-difluoromethoxy-biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)